Cas no 2227839-14-5 ((1R)-1-3-(methylsulfanyl)phenylethan-1-ol)

• Product Name: (1R)-1-3-(methylsulfanyl)phenylethan-1-ol
• CAS No: 2227839-14-5
• MF: C₉H₁₂OS
• MW: 168.255981445313
• CID: 6281771
• PubChem ID: 96487388
• Update Time: 2024-03-01

(1R)-1-3-(methylsulfanyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-3-(methylsulfanyl)phenylethan-1-ol
• (R)-1-(3-(Methylthio)phenyl)ethan-1-ol
• EN300-1745265
• 2227839-14-5
• (1R)-1-[3-(methylsulfanyl)phenyl]ethan-1-ol
• SCHEMBL24010071

• Inchi： 1S/C9H12OS/c1-7(10)8-4-3-5-9(6-8)11-2/h3-7,10H,1-2H3/t7-/m1/s1
• InChI Key： YXMYZYXSEIMZQD-SSDOTTSWSA-N
• SMILES： S(C)C1=CC=CC(=C1)[C@@H](C)O

Computed Properties

• Exact Mass: 168.06088618g/mol
• Monoisotopic Mass: 168.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 45.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers